Cas no 3006-93-7 (1,1'-(Benzene-1,3-diyl)bis(1H-pyrrole-2,5-dione))

1,1'-(Benzene-1,3-diyl)bis(1H-pyrrole-2,5-dione) structure
3006-93-7 structure
1,1'-(Benzene-1,3-diyl)bis(1H-pyrrole-2,5-dione)
3006-93-7
C14H8N2O4
268.2243
MFCD00022569
43687
87575090

1,1'-(Benzene-1,3-diyl)bis(1H-pyrrole-2,5-dione) Properties

Names and Identifiers

    • 1,1'-(1,3-Phenylene)bis(1H-pyrrole-2,5-dione)
    • n,n-(1,3-phenylene)dimaleimide
    • n,n-1,3-phenylene bismaleimide
    • 1,3-dimaleimidobenzene~n,n-(1,3-phenylene)bismaleimide
    • n,n'-1,3-phenylene bismaleimide
    • 1,1'-(1,3-phenylene)bis-1h-pyrrole-5-dione
    • 1,1'-(m-phenylene)bis-1h-pyrrole-2,5-dione
    • 1,1'-(phenylene)bis-1h-pyrrole-5-dione
    • 1,3-bismaleimidobenzene
    • 1,3-dimaleimidobenzene
    • 5-dione,1,1'-(1,3-phenylene)bis-1h-pyrrole-2
    • hva2
    • hva-2curingagent
    • N,N'-1,3-Phenylenedimaleimide
    • N,N'-(1,3-Phenylene)dimaleimide
    • 1,1'-m-Phenylen-bis-pyrrol-2,5-dion
    • 1,1'-m-phenylene-bis-pyrrole-2,5-dione
    • m-Dimaleimidobenzene
    • m-phdm
    • N,N'-1,3-Bismaleimidobenzene
    • N,N'-meta-phenylene-bis-maleimide
    • N,N'-m-phenylenedimaleimide
    • VANAX MBM
    • N,N'-1,3-Phenylenebismaleimide
    • m-Phenylenedimaleimide
    • m-Phenylenebismaleimide
    • HVA 2
    • 1,3-Phenylenebismaleimide
    • N,N'-m-Phenylenemaleimide
    • HVA-2 curing agent
    • 1H-Pyrrole-2,5-dione, 1,1'-(1,3-phenylene)bis-
    • N,N'-(m-Phenylene)bismaleimide
    • N,N'-(m-Phenylenedimaleimide)
    • 1,1'-(1,3-Phenylene)bis-1H-pyrrole-2,5-dione
    • 1,1'-(1,3-Phenylene)bi
    • N,N'-4,4'-DIPHENYLMETHYLENE-BISMALEIMIDE
    • 1,1'-(Benzene-1,3-diyl)bis(1H-pyrrole-2,5-dione)
    • +Expand
    • MFCD00022569
    • IPJGAEWUPXWFPL-UHFFFAOYSA-N
    • 1S/C14H8N2O4/c17-11-4-5-12(18)15(11)9-2-1-3-10(8-9)16-13(19)6-7-14(16)20/h1-8H
    • O=C1C([H])=C([H])C(N1C1C([H])=C([H])C([H])=C(C=1[H])N1C(C([H])=C([H])C1=O)=O)=O

Computed Properties

  • 268.04800
  • 0
  • 4
  • 2
  • 268.048407
  • 20
  • 480
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 0.2
  • nothing
  • 0
  • 74.8

Experimental Properties

  • 0.67540
  • 74.76000
  • 1.5910 (estimate)
  • Negligible dissolution
  • 411.39°C (rough estimate)
  • 200.0 to 204.0 deg-C
  • 250.7 °C
  • Not available
  • Slightly soluble in water
  • 1.3140 (rough estimate)

1,1'-(Benzene-1,3-diyl)bis(1H-pyrrole-2,5-dione) Security Information

1,1'-(Benzene-1,3-diyl)bis(1H-pyrrole-2,5-dione) Customs Data

  • 2925190090
  • China Customs Code:

    2925190090

    Overview:

    2925190090 Other imides and their derivative salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2925190090 other imides and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

1,1'-(Benzene-1,3-diyl)bis(1H-pyrrole-2,5-dione) Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AB76686-25g
N,N'-1,3-Phenylenedimaleimide
3006-93-7 >97.0%(GC)
25g
$34.00 2024-04-20
Aaron
AR003T6I-25g
N,N'-1,3-Phenylenedimaleimide
3006-93-7 97%
25g
$3.00
abcr
AB123404-25 g
N,N'-1,3-Phenylene bismaleimide, 97%; .
3006-93-7 97%
25 g
€57.80 2023-07-20
Alichem
A109005441-1000g
1,1'-(1,3-Phenylene)bis(1H-pyrrole-2,5-dione)
3006-93-7 95%
1000g
$423.50 2023-09-02
Ambeed
A395733-1g
N,N-1,3-Phenylenedimaleimide
3006-93-7 97%
1g
$5.00 2022-05-17
Apollo Scientific
OR60208-25g
1,1'-(Benzene-1,3-diyl)bis(1H-pyrrole-2,5-dione)
3006-93-7 95%
25g
£10.00 2023-09-02
Chemenu
CM195605-1000g
N.N-m-phenylene dimaleimide
3006-93-7 95%
1000g
$360 2021-08-05
eNovation Chemicals LLC
D579171-200g
N,N'-1,3-Phenylene bismaleimide
3006-93-7 97%
200g
$265 2022-09-02
TRC
B203563-250mg
1,1'-(Benzene-1,3-diyl)bis(1H-pyrrole-2,5-dione)
3006-93-7
250mg
$ 50.00 2022-06-07
BAI LING WEI Technology Co., Ltd.
347282-25G
N,N'-1,3-Phenylenedimaleimide, 97%
3006-93-7 97%
25G
¥ 318 2022-04-26

1,1'-(Benzene-1,3-diyl)bis(1H-pyrrole-2,5-dione) Suppliers

Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:3006-93-7)
SFD1211
25KG,200KG,1000KG
99%
Wednesday, 11 December 2024 17:02

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